1-(1-{[2-(3-chlorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-3-piperidinyl)ethanone

• IUPAC Name: 1-[1-[2-[(3-chlorophenyl)methyl]-1,3-benzoxazole-6-carbonyl]piperidin-3-yl]ethanone
• InChI: InChI=1S/C22H21ClN2O3/c1-14(26)17-5-3-9-25(13-17)22(27)16-7-8-19-20(12-16)28-21(24-19)11-15-4-2-6-18(23)10-15/h2,4,6-8,10,12,17H,3,5,9,11,13H2,1H3
• InChI Key: SKAQCDRFNBJJAW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1CCCN(C1)C(=O)C2=CC3=C(C=C2)N=C(O3)CC4=CC(=CC=C4)Cl
• Molecular Formula: C22H21ClN2O3
• Molecular Weight: 396.9 g/mol

Description

The compound “1-(1-{[2-(3-chlorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-3-piperidinyl)ethanone” is a complex organic molecule that contains a benzoxazole ring and a piperidine ring. Benzoxazoles are heterocyclic compounds containing a benzene ring fused to an oxazole ring. Piperidines are a class of organic compounds that contain a six-membered ring with one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzoxazole and piperidine rings, along with the chlorobenzyl group. The exact structure would depend on the specific arrangement and connectivity of these groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s handled and used. It’s always important to use appropriate safety precautions when handling chemical substances.

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical trials.